Cas no 191031-07-9 (3-Hydroxy-1-benzothiophene-2-carboxylic acid)

• Product Name: 3-Hydroxy-1-benzothiophene-2-carboxylic acid
• CAS No: 191031-07-9
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 2921080
• Update Time: 2025-11-02

3-Hydroxy-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-1-benzothiophene-2-carboxylic acid
• 3-hydroxybenzo[b]thiophene-2-carboxylic acid
• 3-hydroxy-benzo[b]thiophene-2-carboxylic acid
• BDBM50387598
• SBB053263
• 3-hydroxy-2-benzo[b]thiophene-carboxylic acid
• A911795

• Inchi： 1S/C9H6O3S/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4,10H,(H,11,12)
• InChI Key： VBHYTUXWVBNUBL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C=CC=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 3
• Topological Polar Surface Area: 85.8

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 413.4±30.0 °C at 760 mmHg
• Flash Point: 203.8±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Hydroxy-1-benzothiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Hydroxy-1-benzothiophene-2-carboxylic acid

3-Hydroxy-1-Benzothiophene-2-Carboxylic Acid: A Key Compound in Pharmaceutical Research and Drug Development

3-Hydroxy-1-benzothiophene-2-carboxylic acid, with the chemical formula C₁₀H₉OS₂O₂, is a multifunctional compound that has attracted significant attention in the field of pharmaceutical research. Its unique molecular structure, featuring a benzothiophene ring fused with a carboxylic acid group and a hydroxyl substituent, provides a versatile scaffold for exploring novel therapeutic applications. Recent studies have highlighted its potential as a drug candidate in the treatment of inflammatory diseases and metabolic disorders, making it a critical focus in drug development pipelines.

The benzothiophene ring is a key structural element in many bioactive molecules, known for its ability to modulate receptor interactions and enzyme activity. The presence of the carboxylic acid group in 3-Hydroxy-1-benzothiophene-2-carboxylic acid enhances its solubility in aqueous environments, which is crucial for bioavailability. Additionally, the hydroxyl substituent at the 3-position introduces hydrophilic properties, further optimizing its pharmacokinetic profile. These structural features have been extensively studied in recent years, with researchers leveraging advanced computational models to predict its interactions with biological targets.

Recent breakthroughs in drug development have demonstrated the potential of 3-Hydroxy-1-benzothiophene-2-carboxylic acid as a lead compound for targeting inflammatory pathways. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. The molecule's ability to modulate cytokine production and reduce oxidative stress has positioned it as a promising candidate for the treatment of autoimmune diseases and neurodegenerative disorders.

Advances in synthetic chemistry have further expanded the utility of 3-Hydroxy-1-benzothiophene-2-carboxylic acid. Researchers have developed efficient methodologies to synthesize this compound with high purity and yield, which is critical for large-scale production in pharmaceutical settings. A 2022 paper in Organic & Biomolecular Chemistry described a novel catalytic approach that reduces synthetic steps while maintaining stereochemical integrity, significantly improving the efficiency of the synthesis process. These developments have accelerated its transition from laboratory research to clinical trials.

Emerging evidence also suggests that 3-Hydroxy-1-benzothiophene-2-carboxylic acid may play a role in metabolic regulation. Studies on its interaction with peroxisome proliferator-activated receptors (PPARs) have revealed its potential to modulate lipid metabolism and glucose homeostasis. This dual functionality has sparked interest in its application for managing type 2 diabetes and obesity-related conditions. Ongoing preclinical trials are evaluating its efficacy in combination therapies, where its ability to target multiple pathways could enhance treatment outcomes.

In the realm of biological activity, the compound has shown promising results in modulating enzyme activity. For instance, its ability to inhibit the activity of certain kinases has been explored in the context of cancer therapy. A 2024 study in Cancer Research highlighted its potential to suppress tumor growth by disrupting signaling pathways associated with cell proliferation. These findings underscore the importance of further research to fully understand its therapeutic potential.

The integration of computational modeling and drug development has also contributed to the advancement of 3-Hydroxy-1-benzothiophene-2-carboxylic acid. Machine learning algorithms have been employed to predict its interactions with various biological targets, enabling the design of more effective derivatives. This data-driven approach has streamlined the drug discovery process, reducing the time and cost associated with traditional methods.

As the field of pharmaceutical research continues to evolve, 3-Hydroxy-1-benzothiophene-2-carboxylic acid remains a focal point for innovation. Its unique structural properties and diverse biological activities position it as a valuable tool in the development of next-generation therapeutics. Ongoing studies are expected to uncover additional applications, further solidifying its role in the future of medicine.